Cas no 104836-00-2 (2-Propenoic acid, 2-methyl-, butyl ester, polymer with dodecyl 2-methyl-2-propenoate, methyl 2-methyl-2-propenoate and tetradecyl 2-methyl-2-propenoate)
104836-00-2 structure
Product Name:2-Propenoic acid, 2-methyl-, butyl ester, polymer with dodecyl 2-methyl-2-propenoate, methyl 2-methyl-2-propenoate and tetradecyl 2-methyl-2-propenoate
CAS No:104836-00-2
MF:C47H86O8
MW:779.180956363678
CID:235206
Update Time:2023-04-06
2-Propenoic acid, 2-methyl-, butyl ester, polymer with dodecyl 2-methyl-2-propenoate, methyl 2-methyl-2-propenoate and tetradecyl 2-methyl-2-propenoate Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 2-methyl-, butyl ester, polymer with dodecyl 2-methyl-2-propenoate, methyl 2-methyl-2-propenoate and tetradecyl 2-methyl-2-propenoate
- 2-Propenoic acid, 2-methyl-, butyl ester, polymer with dodecyl 2-methyl-2-propenoate, methyl 2...
- 2-Propenoic acid, 2-methyl-, butyl ester, polymer with dodecyl 2-methyl-2-propenoate, methyl 2-methyl-2-propenoate and tetrad
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- Inchi: 1S/C18H34O2.C16H30O2.C8H14O2.C5H8O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-20-18(19)17(2)3;1-4-5-6-7-8-9-10-11-12-13-14-18-16(17)15(2)3;1-4-5-6-10-8(9)7(2)3;1-4(2)5(6)7-3/h2,4-16H2,1,3H3;2,4-14H2,1,3H3;2,4-6H2,1,3H3;1H2,2-3H3
- InChI Key: XZXYFSFMSWBPRM-UHFFFAOYSA-N
- SMILES: C(=O)(OC)C(=C)C.C(=O)(C(=C)C)OCCCC.C(OC(=O)C(=C)C)CCCCCCCCCCC.C(CCCCCCCCCCCC)COC(=O)C(=C)C
2-Propenoic acid, 2-methyl-, butyl ester, polymer with dodecyl 2-methyl-2-propenoate, methyl 2-methyl-2-propenoate and tetradecyl 2-methyl-2-propenoate Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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